2-bromo-N-[cyclopentyl(phenyl)methyl]benzamide

• Molecular Formula: C19H20BrNO
• Molecular Weight: 358.3 g/mol
• IUPAC Name: 2-bromo-N-[cyclopentyl(phenyl)methyl]benzamide
• InChI: InChI=1S/C19H20BrNO/c20-17-13-7-6-12-16(17)19(22)21-18(15-10-4-5-11-15)14-8-2-1-3-9-14/h1-3,6-9,12-13,15,18H,4-5,10-11H2,(H,21,22)
• InChI Key: SUOUKQXMJVMRGK-UHFFFAOYSA-N
• SMILES: C1CCC(C1)C(C2=CC=CC=C2)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-[cyclopentyl(phenyl)methyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BCPM and is used in various studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of BCPM is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body, which can lead to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
BCPM has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of inflammatory diseases and chronic pain. BCPM has also been shown to have antitumor effects, making it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCPM in lab experiments is its high potency and specificity. It can be used at low concentrations, which reduces the risk of toxicity and unwanted side effects. However, one of the limitations of using BCPM is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on BCPM. One area of interest is its potential use in the treatment of inflammatory diseases and chronic pain. Further studies are needed to investigate the mechanism of action of BCPM and its effects on different cell types. Additionally, there is a need for more studies to investigate the safety and toxicity of BCPM in humans.
Conclusion
In conclusion, BCPM is a promising compound that has gained attention in the scientific community due to its potential applications in research. It has been shown to have anti-inflammatory and analgesic properties, as well as antitumor effects. The synthesis of BCPM involves the reaction of 2-bromoacetophenone and cyclopentylmagnesium bromide, followed by the addition of benzyl chloride. While there are limitations to its use in lab experiments, BCPM remains a promising candidate for the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of BCPM involves the reaction of 2-bromoacetophenone and cyclopentylmagnesium bromide, followed by the addition of benzyl chloride. The resulting product is then treated with hydrochloric acid to yield 2-bromo-N-[cyclopentyl(phenyl)methyl]benzamide.

Scientific Research Applications

BCPM is widely used in scientific research to investigate its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. BCPM has also been used in studies to investigate its effects on cancer cells, with promising results.